Cas no 61477-38-1 ((3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol)
61477-38-1 structure
Product Name:(3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
CAS No:61477-38-1
MF:C12H19NO
MW:193.285363435745
CID:499677
Update Time:2023-08-03
(3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,3-[[(1S)-1-phenylethyl]amino]-, (3S)-
- 1-Butanol,3-[(1-phenylethyl)amino]-, [S-(R*,R*)]-
- (3S)-3-methyl-3-[((1S)-1-phenylethyl)amino]propan-1-ol
- (3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
-
- Inchi: 1S/C12H19NO/c1-10(8-9-14)13-11(2)12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3/t10-,11+/m1/s1
- InChI Key: QVCHRCCBOOGZRT-MNOVXSKESA-N
- SMILES: OCC[C@@H](C)N[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 193.147
- Monoisotopic Mass: 193.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 0.987±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 302.5±25.0 ºC (760 Torr),
- Flash Point: 92.6±13.8 ºC,
- Solubility: Slightly soluble (12 g/l) (25 º C),
- PSA: 32.26000
- LogP: 2.49900
(3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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